molecular formula C5H4BrNO3S B2630383 4-Bromo-3-methoxy-1,2-thiazole-5-carboxylic acid CAS No. 2107271-27-0

4-Bromo-3-methoxy-1,2-thiazole-5-carboxylic acid

Cat. No.: B2630383
CAS No.: 2107271-27-0
M. Wt: 238.06
InChI Key: NAPNFCDSGGIFDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-Bromo-3-methoxy-1,2-thiazole-5-carboxylic acid” is a compound with the CAS Number: 2107271-27-0 . It has a molecular weight of 238.06 . The compound is in powder form and is stored at a temperature of 4 degrees Celsius .


Molecular Structure Analysis

The InChI Code of “this compound” is 1S/C5H4BrNO3S/c1-10-4-2 (6)3 (5 (8)9)11-7-4/h1H3, (H,8,9) . This indicates the presence of bromine, methoxy, thiazole, and carboxylic acid functional groups in the molecule.


Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at a temperature of 4 degrees Celsius .

Scientific Research Applications

Photodynamic Therapy Applications

  • The compound has been utilized in the synthesis of new zinc phthalocyanine with high singlet oxygen quantum yield. This phthalocyanine shows potential as a Type II photosensitizer for cancer treatment in photodynamic therapy, due to its good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Corrosion Inhibition

  • Thiazole hydrazones, which include derivatives of 4-bromo-3-methoxy-1,2-thiazole-5-carboxylic acid, have been studied for their potential in inhibiting mild steel corrosion in acidic media. These compounds are effective in suppressing both anodic and cathodic processes of corrosion, acting as mixed-type inhibitors (Chaitra, Mohana, Gurudatt, & Tandon, 2016).

Synthesis of Heterocyclic Compounds

  • This compound has been used in the synthesis of various heterocyclic compounds, such as 7-bromo-3,3-dibutyl-8-methoxy-5-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one, which are of interest in chemical research for their potential applications in medicinal chemistry and materials science (Du & Wu, 2020).

Solid Phase Synthesis Applications

  • The compound is also involved in solid-phase synthesis, particularly in the synthesis of 2-amino-5-carboxamide thiazole derivatives. These derivatives have shown potential for reasonable oral bioavailability drug properties as determined by Lipinski's Rule (Kim, Kwon, Han, & Gong, 2019).

Analytical Chemistry and Sensor Development

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, and H335 . These statements indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

Future Directions

Thiazole moieties have been an important heterocycle in the world of chemistry for many decades . They contribute to the development of various drugs and biologically active agents . Therefore, the future directions of “4-Bromo-3-methoxy-1,2-thiazole-5-carboxylic acid” could be in the development of new drugs and biologically active agents.

Properties

IUPAC Name

4-bromo-3-methoxy-1,2-thiazole-5-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H4BrNO3S/c1-10-4-2(6)3(5(8)9)11-7-4/h1H3,(H,8,9)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NAPNFCDSGGIFDR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NSC(=C1Br)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H4BrNO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

238.06 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

2107271-27-0
Record name 4-bromo-3-methoxy-1,2-thiazole-5-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.